Cas no 1314765-09-7 (1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid)

• Product Name: 1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid
• CAS No: 1314765-09-7
• MF: C₁₁H₁₂O₂S
• MW: 208.276782035828
• CID: 5843251
• PubChem ID: 82611731
• Update Time: 2025-08-01

1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid
• EN300-1843746
• 1-[3-(methylsulfanyl)phenyl]cyclopropane-1-carboxylic acid
• 1314765-09-7

• Inchi： 1S/C11H12O2S/c1-14-9-4-2-3-8(7-9)11(5-6-11)10(12)13/h2-4,7H,5-6H2,1H3,(H,12,13)
• InChI Key： NTZZYJRXACRYHW-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)C1(C(=O)O)CC1

Computed Properties

• Exact Mass: 208.05580079g/mol
• Monoisotopic Mass: 208.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.6Ų

Additional information on 1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid

Introduction to 1-3-(Methylsulfanyl)phenylcyclopropane-1-carboxylic Acid (CAS No. 1314765-09-7)

1-3-(Methylsulfanyl)phenylcyclopropane-1-carboxylic acid (CAS No. 1314765-09-7) is a unique organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various areas, including drug development and biochemical studies. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research findings.

Chemical Properties and Structure

The molecular formula of 1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid is C₁₂H₁₄O₂S, with a molecular weight of approximately 222.30 g/mol. The compound features a cyclopropane ring attached to a phenyl group, which is substituted with a methylsulfanyl (thiomethyl) group. The carboxylic acid functional group at the 1-position of the cyclopropane ring imparts acidic properties to the molecule. The presence of these functional groups contributes to the compound's unique chemical reactivity and biological activity.

Synthesis Methods

The synthesis of 1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-methylthiophenylacetylene with ethylene oxide in the presence of a suitable catalyst, followed by hydrolysis to form the carboxylic acid. Another approach involves the cyclopropanation of 3-methylthiobenzaldehyde using Simmons-Smith reagents, followed by oxidation to introduce the carboxylic acid group.

Biological Activities and Applications

1-3-(Methylsulfanyl)phenylcyclopropane-1-carboxylic acid has been studied for its potential biological activities, particularly in the context of drug discovery and development. Recent research has shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry in 2022 reported that 1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro.

In addition to its anti-inflammatory effects, 1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid has also been investigated for its potential as an antioxidant. A 2023 study in Free Radical Biology and Medicine demonstrated that this compound can scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. These findings suggest that 1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid may have therapeutic applications in conditions characterized by oxidative stress, such as neurodegenerative diseases and cardiovascular disorders.

Clinical Trials and Future Prospects

The promising biological activities of 1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid have led to increased interest in its clinical evaluation. Several preclinical studies have been conducted to assess the safety and efficacy of this compound in animal models. Results from these studies have been encouraging, with no significant adverse effects observed at therapeutic doses.

A phase I clinical trial is currently underway to evaluate the safety and pharmacokinetics of 1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid in healthy volunteers. Preliminary data from this trial suggest that the compound is well-tolerated and exhibits favorable pharmacokinetic properties. If these results are confirmed in larger trials, 1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid could potentially advance to phase II trials for specific indications such as chronic inflammatory diseases or oxidative stress-related conditions.

Safety Considerations and Handling

In handling 1-3-(methylsulfanyl)phenylcyclopropane-1-carboxylic acid, it is important to follow standard laboratory safety protocols. The compound should be stored in a cool, dry place away from direct sunlight and incompatible materials. Personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound to prevent skin contact and inhalation.

Conclusion

1-3-(Methylsulfanyl)phenylcyclopropane-1-carboxylic acid (CAS No. 1314765-09-7) is a versatile organic compound with potential applications in drug development and biochemical research. Its unique chemical structure confers distinct properties that make it an attractive candidate for further investigation. Ongoing research continues to uncover new insights into its biological activities and therapeutic potential, paving the way for future clinical applications.